(3E)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-3-[(4-chloroanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C23H19ClN2O3S/c1-16-6-8-17(9-7-16)15-26-21-5-3-2-4-20(21)23(27)22(30(26,28)29)14-25-19-12-10-18(24)11-13-19/h2-14,25H,15H2,1H3/b22-14+
• InChI Key: LYIWTAALJKVTCE-HYARGMPZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC=C(C=C4)Cl)S2(=O)=O
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC=C(C=C4)Cl)/S2(=O)=O
• Molecular Formula: C23H19ClN2O3S
• Molecular Weight: 438.9 g/mol

Description

(3E)-3-{[(4-chlorophenyl)amino]methylene}-1-(4-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C23H19ClN2O3S and its molecular weight is 438.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Research on related benzothiazine derivatives demonstrates the versatility of these compounds in chemical synthesis. For example, the synthesis of 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides through a three-component interaction showcases the potential of benzothiazine derivatives in creating complex molecules with specific chemical properties (Lega et al., 2016).

Chemical Properties and Mechanisms

• The interaction of benzothiazine derivatives with various chemical reagents reveals their reactivity and the possibility of forming diverse chemical structures. For instance, the chlorination of heterocyclic and acyclic sulfonhydrazones, including benzothiazine derivatives, highlights the compound's reactivity towards chlorination and its potential for creating a variety of chemical products (King et al., 1971).

Advanced Applications

• The peculiarities of multicomponent synthesis derived from benzothiazine derivatives, as reported in studies, indicate the potential for these compounds in the development of new materials or as intermediates in complex chemical syntheses. The formation of stable triethylammonium salts and 2-amino-4H-pyrans from these derivatives demonstrates their utility in creating compounds with unique properties (Lega et al., 2016).